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Compound of Interest

Compound Name: 5-(Hydrazino)pyrimidine

CAS No.: 1262021-60-2

Cat. No.: B1396123

Get Quote

Executive Summary
5-(Hydrazino)pyrimidine (5-HP) represents a critical heterocyclic building block in the

synthesis of kinase inhibitors and antiviral agents.[1] Its structural integration of a pyrimidine

core with a nucleophilic hydrazine moiety presents a unique duality: high synthetic utility

coupled with significant physicochemical instability.[1] This guide provides a technical

framework for handling 5-HP, focusing on its solubility thermodynamics and kinetic stability

across varying solvent matrices.[1] The protocols defined herein are designed to minimize

oxidative degradation and maximize yield during downstream applications.

Physicochemical Identity & Structural Analysis[2][3]
[4]
Understanding the molecular architecture of 5-HP is a prerequisite for predicting its behavior in

solution.[1]
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Property Value / Description Implication for Handling

CAS Number 1262021-60-2 (Free Base)
Reference standard

identification.[1][2]

Molecular Formula C₄H₆N₄
High nitrogen content

increases polarity.[1]

Molecular Weight 110.12 g/mol
Low MW facilitates rapid

diffusion.[1]

Calculated LogP -0.6 (Hydrophilic)
Prefers polar aqueous/organic

systems.[1]

pKa (Predicted)
~3.5 (Pyrimidine N), ~8.1

(Hydrazine)

Amphoteric character; pH-

dependent solubility.[1]

H-Bond Donors 2

High potential for crystal lattice

energy (poor solubility in non-

polars).[1]

Structural Insight: The hydrazine group (-NHNH₂) at the C5 position acts as both a potent

nucleophile and a reducing agent.[1] This moiety is the primary site of instability, susceptible to

oxidative dehydrogenation to form azo intermediates or radical decomposition products.[1]

Solubility Profile and Solvent Selection[1][3][4][6]
The solubility of 5-HP is governed by its ability to disrupt its crystal lattice via hydrogen bonding

with the solvent.[1] Due to its negative LogP (-0.6), lipophilic solvents (Hexane, Toluene) are

ineffective.[1]

Recommended Solvent Systems
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Solvent Class Specific Solvent Solubility Rating Technical Notes

Dipolar Aprotic DMSO
Excellent (>50

mg/mL)

Primary Choice.

Disrupts H-bonds

effectively.[1] High

boiling point requires

lyophilization for

removal.[1]

Dipolar Aprotic DMF Good (>30 mg/mL)

Alternative to DMSO.

[1] prone to hydrolysis

(formic acid impurity)

which can react with

hydrazine.[1]

Protic Polar Methanol / Ethanol
Moderate (5-20

mg/mL)

Solubility increases

significantly with

temperature.[1] Useful

for recrystallization.[1]

Aqueous Water (pH < 4) High

Protonation of the

hydrazine terminal

nitrogen (forming the

hydrazinium salt)

drastically increases

solubility.[1]

Aqueous Water (Neutral pH) Low to Moderate

The free base may

aggregate due to pi-

stacking of the

pyrimidine rings.[1]

Ketones Acetone / MEK FORBIDDEN

CHEMICALLY

INCOMPATIBLE.

Forms hydrazones

rapidly (condensation

reaction).[1]
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Protocol: Thermodynamic Solubility Determination
(Shake-Flask Method)
Do not rely on visual estimation.[1] Use this quantitative workflow.

Preparation: Weigh 10 mg of 5-HP into a chemically inert vial (amber glass).

Addition: Add 100 µL of solvent.

Equilibration: Agitate at 25°C for 24 hours (protected from light).

Filtration: Filter supernatant using a 0.22 µm PVDF membrane (low binding).

Quantification: Analyze filtrate via HPLC-UV (254 nm).

Stability Profile and Degradation Pathways[1][7]
5-HP is kinetically unstable in the presence of oxygen and light.[1] The degradation follows

pseudo-first-order kinetics driven by the oxidation of the hydrazine tail.[1]

Dominant Degradation Mechanisms[1]
Oxidative Deamination: In aerobic conditions, the hydrazine group oxidizes to a diazo

species, which often decomposes with the loss of nitrogen gas (

).[1]

Photolytic Cleavage: UV light can excite the pyrimidine ring, facilitating radical formation at

the C5-N bond.[1]

Condensation: In the presence of adventitious aldehydes or ketones (impurities in solvents),

stable hydrazones form irreversibly.[1]

Stability Data Summary (Normalized)
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Condition T½ (Half-life) Estimate Observation

Solid State (-20°C, Argon) > 2 Years Stable.[1]

DMSO Solution (RT, Air) ~ 24-48 Hours
Slow yellowing indicates

oxidation.[1]

Water (pH 7, Air) < 12 Hours
Rapid degradation; pH

dependent.[1]

Acetone Solution < 5 Minutes
Immediate conversion to

hydrazone.[1]

Visualization: Stability Testing Workflow
The following diagram outlines the logical flow for assessing the stability of 5-HP in a new

formulation.
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Figure 1: Decision tree and experimental workflow for validating the stability of 5-
(Hydrazino)pyrimidine in solution.

Experimental Protocols
Protocol A: Preparation of a Stable Stock Solution (50
mM)
Objective: Create a stock solution suitable for biological assays or synthetic coupling,

minimizing degradation.[1]

Reagents:

5-(Hydrazino)pyrimidine (Solid, >98% purity).[1]

Anhydrous DMSO (Sigma-Aldrich, stored over molecular sieves).[1]

Argon gas balloon.[1]

Procedure:

Purge: Bubble Argon through the anhydrous DMSO for 15 minutes to remove dissolved

oxygen.

Weigh: In a glove box or under a nitrogen funnel, weigh the required amount of 5-HP.

Dissolve: Add the degassed DMSO to the solid. Vortex immediately until clear.[1]

Note: The solution should be colorless to pale yellow.[1] Dark yellow/orange indicates

oxidation.[1]

Storage: Aliquot into single-use amber vials. Flash freeze in liquid nitrogen and store at

-80°C.

Validity: Stable for 6 months at -80°C. Discard after one freeze-thaw cycle.

Protocol B: HPLC Method for Purity Assessment
Use this method to verify compound integrity before usage.[1]
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA; it can catalyze degradation).[1]

Mobile Phase B: Acetonitrile (MeCN).[1]

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.[1]

Detection: UV at 254 nm (Pyrimidine core) and 210 nm (Hydrazine tail).[1]

Retention Time: 5-HP is polar; expect early elution (approx.[1] 1.5 - 2.5 min depending on

dead volume).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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